Cas no 2171351-88-3 (2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid)

• Product Name: 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid
• CAS No: 2171351-88-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6233109
• PubChem ID: 165734334
• Update Time: 2025-10-25

2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid
• 2-{2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentyl}acetic acid
• EN300-1574136
• 2171351-88-3

• Inchi： 1S/C27H32N2O5/c1-2-18(15-25(30)29-24-13-7-8-17(24)14-26(31)32)28-27(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-24H,2,7-8,13-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t17?,18-,24?/m0/s1
• InChI Key： DNJMIOREUGVHAQ-JZGPVCMCSA-N
• SMILES： OC(CC1CCCC1NC(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid

Comprehensive Overview of 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid (CAS No. 2171351-88-3)

The compound 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid (CAS No. 2171351-88-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclopentyl backbone and an Fmoc-protected amine, makes it a valuable building block for designing novel bioactive molecules. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential applications in drug discovery and bioconjugation.

One of the most searched topics related to 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group in this compound serves as a temporary protecting group for the amine functionality, which can be selectively removed under mild basic conditions. This property is crucial for the stepwise assembly of peptides, a technique that has gained significant attention in the development of therapeutic peptides and peptide-based drugs.

Another area of interest is the compound's potential in structure-activity relationship (SAR) studies. The cyclopentyl moiety in 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid can influence the conformational flexibility of peptides, thereby affecting their binding affinity and selectivity. This makes it a valuable tool for researchers exploring new enzyme inhibitors or receptor modulators.

From a market perspective, the demand for Fmoc-protected amino acid derivatives like 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid is on the rise, driven by the growing interest in peptide therapeutics and personalized medicine. The global peptide synthesis market is projected to expand significantly, and this compound is expected to play a pivotal role in meeting the needs of biotech and pharmaceutical industries.

In summary, 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid (CAS No. 2171351-88-3) is a versatile and highly sought-after compound in peptide chemistry and drug development. Its unique structural features and applications in SPPS and SAR studies make it an indispensable tool for researchers aiming to innovate in the field of bioactive molecules.